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Compound of Interest

Compound Name: Potassium diacetate

Cat. No.: B3052579 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Potassium Diacetate. The following

procedures ensure safe operational use and disposal.

Data Presentation
The following table summarizes key safety and physical property data for Potassium
Diacetate and the closely related Potassium Acetate. Quantitative data for Potassium
Diacetate is limited; therefore, data for Potassium Acetate is provided as a reference.
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Parameter Value Reference

Chemical Formula C4H7KO4 [1]

Appearance White, deliquescent solid

pH
7.5-8.5 (5% solution of

Potassium Acetate)
[2]

Melting Point
292 °C / 557.6 °F (Potassium

Acetate)
[3]

Boiling Point 392 °C (Potassium Acetate) [3]

Oral LD50 (Rat)
3,250 mg/kg (Potassium

Acetate)
[2]

Derived No-Effect Level

(DNEL) - Worker, Acute,

Inhalation

1,265.65 mg/m³ (Potassium

Acetate)
[2]

Derived No-Effect Level

(DNEL) - Worker, Long-term,

Inhalation

1,265.65 mg/m³ (Potassium

Acetate)
[2]

Derived No-Effect Level

(DNEL) - Worker, Acute,

Dermal

86.14 mg/kg (Potassium

Acetate)
[2]

Derived No-Effect Level

(DNEL) - Worker, Long-term,

Dermal

14.36 mg/kg (Potassium

Acetate)
[2]

Operational Plan: From Receipt to Disposal
This section outlines the standard operating procedures for the safe handling of Potassium
Diacetate.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.
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Storage: Store in a cool, dry, well-ventilated area.[4] Keep containers tightly closed to

prevent moisture absorption, as the substance is hygroscopic.[3]

Incompatibilities: Store away from strong oxidizing agents, moisture, heat, flames, and

ignition sources.[3]

Handling and Use
Ventilation: Handle in a well-ventilated area to minimize dust inhalation.[4]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.[4]

Hand Protection: Wear appropriate chemical-resistant gloves.[4]

Respiratory Protection: If dust is generated, use a suitable particulate respirator.

Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Hygiene: Avoid eating, drinking, or smoking in the handling area. Wash hands thoroughly

after handling.[3]

Disposal Plan
Waste Characterization: While Potassium Diacetate is not classified as a hazardous waste,

it is the user's responsibility to determine if the waste material should be classified as

hazardous at the time of disposal due to contamination.

Disposal Method: Dispose of unused material and its container in accordance with federal,

state, and local regulations.[5] Do not mix with other waste. For small spills, after

neutralization and absorption, the material may be suitable for disposal in regular waste,

pending local regulations.

Emergency Procedures: Spill Response
In the event of a Potassium Diacetate spill, follow these steps:
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Evacuate and Isolate: Immediately evacuate the spill area and prevent unauthorized access.

[5]

Ventilate: Ensure the area is well-ventilated.

Assess the Spill: Determine the size and nature of the spill. For large spills, contact your

institution's environmental health and safety department.

Don PPE: Before cleanup, wear the appropriate personal protective equipment, including

gloves, goggles, and respiratory protection.

Contain the Spill: For solid spills, carefully sweep up the material to avoid generating dust.[6]

Place the material into a suitable, labeled container for disposal.

Clean the Area: Wipe the spill area with a damp cloth or paper towel. Dispose of the cleaning

materials in the same container as the spilled substance.

Decontaminate: Wash the area with soap and water.

Report: Report the incident to your supervisor and relevant safety personnel.

Spill Response Workflow
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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